9-OxoODE
9-OxoODE
9-oxo-ODE is an oxooctadecadienoic acid that consists of (10E,12Z)-octadecadienoic acid with the oxo substituent located at position 9. It has a role as a metabolite. It is an oxooctadecadienoic acid and an enone. It is functionally related to a 9-HODE. It is a conjugate acid of a 9-oxo-ODE(1-).
9-OxoODE is a natural product found in Glycine max and Capsicum annuum with data available.
9-OxoODE is a natural product found in Glycine max and Capsicum annuum with data available.
Brand Name:
Vulcanchem
CAS No.:
54232-59-6
VCID:
VC21243263
InChI:
InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11-
SMILES:
CCCCCC=CC=CC(=O)CCCCCCCC(=O)O
Molecular Formula:
C18H30O3
Molecular Weight:
294.4 g/mol
9-OxoODE
CAS No.: 54232-59-6
Cat. No.: VC21243263
Molecular Formula: C18H30O3
Molecular Weight: 294.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-oxo-ODE is an oxooctadecadienoic acid that consists of (10E,12Z)-octadecadienoic acid with the oxo substituent located at position 9. It has a role as a metabolite. It is an oxooctadecadienoic acid and an enone. It is functionally related to a 9-HODE. It is a conjugate acid of a 9-oxo-ODE(1-). 9-OxoODE is a natural product found in Glycine max and Capsicum annuum with data available. |
|---|---|
| CAS No. | 54232-59-6 |
| Molecular Formula | C18H30O3 |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (10Z,12Z)-9-oxooctadeca-10,12-dienoic acid |
| Standard InChI | InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11- |
| Standard InChI Key | LUZSWWYKKLTDHU-ZYCNLYSJSA-N |
| Isomeric SMILES | CCCCC/C=C\C=C/C(=O)CCCCCCCC(=O)O |
| SMILES | CCCCCC=CC=CC(=O)CCCCCCCC(=O)O |
| Canonical SMILES | CCCCCC=CC=CC(=O)CCCCCCCC(=O)O |
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